Zuclopenthixol decanoate
Zuclopenthixol decanoate
Zuclopenthixol decanoate is a member of thioxanthenes.
Brand Name:
Vulcanchem
CAS No.:
64053-00-5
VCID:
VC21213899
InChI:
InChI=1S/C32H43ClN2O2S/c1-2-3-4-5-6-7-8-15-32(36)37-24-23-35-21-19-34(20-22-35)18-11-13-27-28-12-9-10-14-30(28)38-31-17-16-26(33)25-29(27)31/h9-10,12-14,16-17,25H,2-8,11,15,18-24H2,1H3/b27-13-
SMILES:
CCCCCCCCCC(=O)OCCN1CCN(CC1)CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl
Molecular Formula:
C32H43ClN2O2S
Molecular Weight:
555.2 g/mol
Zuclopenthixol decanoate
CAS No.: 64053-00-5
Cat. No.: VC21213899
Molecular Formula: C32H43ClN2O2S
Molecular Weight: 555.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Zuclopenthixol decanoate is a member of thioxanthenes. |
|---|---|
| CAS No. | 64053-00-5 |
| Molecular Formula | C32H43ClN2O2S |
| Molecular Weight | 555.2 g/mol |
| IUPAC Name | 2-[4-[(3Z)-3-(2-chlorothioxanthen-9-ylidene)propyl]piperazin-1-yl]ethyl decanoate |
| Standard InChI | InChI=1S/C32H43ClN2O2S/c1-2-3-4-5-6-7-8-15-32(36)37-24-23-35-21-19-34(20-22-35)18-11-13-27-28-12-9-10-14-30(28)38-31-17-16-26(33)25-29(27)31/h9-10,12-14,16-17,25H,2-8,11,15,18-24H2,1H3/b27-13- |
| Standard InChI Key | QRUAPADZILXULG-WKIKZPBSSA-N |
| Isomeric SMILES | CCCCCCCCCC(=O)OCCN1CCN(CC1)CC/C=C\2/C3=CC=CC=C3SC4=C2C=C(C=C4)Cl |
| SMILES | CCCCCCCCCC(=O)OCCN1CCN(CC1)CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl |
| Canonical SMILES | CCCCCCCCCC(=O)OCCN1CCN(CC1)CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl |
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